Cas no 2098134-99-5 (1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile
• CAS No: 2098134-99-5
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• CID: 5729186
• PubChem ID: 121211088
• Update Time: 2025-06-08

1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile
• 2098134-99-5
• AKOS026721188
• F2198-0926
• 1H-Pyrazole-5-carbonitrile, 1-(2-methylpropyl)-3-(2-thienyl)-

• Inchi： 1S/C12H13N3S/c1-9(2)8-15-10(7-13)6-11(14-15)12-4-3-5-16-12/h3-6,9H,8H2,1-2H3
• InChI Key： SCSMHAGXNYOJNZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C#N)N(CC(C)C)N=1

Computed Properties

• Exact Mass: 231.08301860g/mol
• Monoisotopic Mass: 231.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 374.2±32.0 °C(Predicted)
• pka: -1.34±0.10(Predicted)

Additional information on 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile

Comprehensive Overview of 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098134-99-5)

1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098134-99-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazole family, which is known for its diverse biological activities. The presence of a thiophene ring and a carbonitrile group in its structure enhances its reactivity and makes it a valuable intermediate in organic synthesis.

In recent years, the demand for pyrazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile due to its potential as a building block for kinase inhibitors and antimicrobial agents. The compound's CAS number 2098134-99-5 is frequently searched in scientific databases, reflecting its growing importance in the chemical industry.

The synthesis of 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile typically involves multi-step reactions, including condensation and cyclization processes. Its isobutyl substituent contributes to improved lipophilicity, which is crucial for enhancing bioavailability in pharmaceutical applications. Additionally, the thiophene moiety is known for its electron-rich properties, making the compound a candidate for organic electronics and catalysis.

One of the trending topics in chemical research is the development of sustainable synthesis methods. In this context, 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile has been explored using green chemistry approaches, such as solvent-free reactions and catalytic transformations. These methods align with the global push for environmentally friendly processes, a subject frequently queried in search engines and AI platforms.

The compound's carbonitrile group is another focal point, as it serves as a versatile functional group for further derivatization. This feature is particularly relevant in the design of bioactive molecules, a hot topic in medicinal chemistry. Researchers often search for "how to modify pyrazole-carbonitrile derivatives" or "applications of thiophene-containing compounds," highlighting the compound's relevance in contemporary science.

In summary, 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2098134-99-5) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As interest in heterocyclic compounds continues to grow, this compound is poised to play a pivotal role in advancing scientific innovation.